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Cat. No.: B1682783

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions for TG4-155, a potent and selective antagonist of the prostaglandin E2
(PGE2) receptor subtype EP2.[1][2][3][4] TG4-155 is a valuable tool for in vitro and in vivo
studies investigating the role of the EP2 receptor in various physiological and pathological
processes, including inflammation, neurodegeneration, and cancer.[3] This document outlines
the necessary materials, step-by-step procedures, and stability information to ensure consistent
and reliable experimental outcomes.

Introduction to TG4-155

TG4-155 is a brain-penetrant small molecule that acts as a competitive antagonist of the EP2
receptor with high selectivity over other prostanoid receptors. The EP2 receptor, a G protein-
coupled receptor, is activated by PGE2 and is implicated in a diverse range of cellular
responses. By blocking the EP2 receptor, TG4-155 inhibits downstream signaling pathways,
such as the cyclic adenosine monophosphate (CAMP) pathway, making it a critical compound
for studying EP2-mediated effects. Its utility has been demonstrated in models of seizure-
induced neuronal injury and cancer cell proliferation.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of TG4-155 is presented in the table
below.

Property Value Reference

(2E)-N-[2-(2-methyl-1H-indol-
1-yl)ethyl]-3-(3,4,5-
trimethoxyphenyl)-2-

Chemical Name

propenamide

CAS Number 1164462-05-8
Molecular Formula C23H26N204
Molecular Weight 394.47 g/mol
Crystalline solid, white to beige
Appearance
powder
Purity =>98% (HPLC)

Solubility Data

The solubility of TG4-155 can vary between suppliers. It is crucial to consult the manufacturer's
product datasheet for the most accurate information for a specific lot. The following table
summarizes reported solubility data in common laboratory solvents.

Solvent Reported Solubility Reference
DMSO 20 mg/mL to 125 mg/mL

DMF 50 mg/mL

Ethanol 5 mg/mL

Water Insoluble

Note: The solubility in DMSO can be affected by absorbed moisture. It is recommended to use
fresh, anhydrous DMSO for the preparation of stock solutions.
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Experimental Protocol: Preparation of a 10 mM TG4-
155 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TG4-155 in Dimethyl
Sulfoxide (DMSO).

Materials:

e TG4-155 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, conical-bottom polypropylene or glass vials
o Calibrated analytical balance

e \ortex mixer

» Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of TG4-155 powder to equilibrate to room temperature for at least
1 hour before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of TG4-155 powder in a sterile vial. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.945 mg of TG4-155
(Molecular Weight = 394.47 g/mol ).

¢ Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
TG4-155 powder. For the example above, add 1 mL of DMSO.

o Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid
dissolution if necessary. Visually inspect the solution to ensure no particulates are present.
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 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile vials.

» Storage: Store the aliquots at -20°C or -80°C in tightly sealed vials.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of the TG4-155 stock solution.

Condition Stability Reference

Solid Powder (-20°C) > 2 to 4 years

Stock Solution in DMSO

Up to 1 month
(-20°C)

Stock Solution in DMSO

Up to 6 months to 2 years
(-80°C)

Note: For in vivo experiments, it is recommended to prepare fresh working solutions from the
stock solution on the day of use.

Signaling Pathway

TG4-155 functions as a competitive antagonist of the prostaglandin E2 receptor EP2. Activation
of the EP2 receptor by its ligand, PGE2, typically leads to the activation of adenylyl cyclase,
which in turn increases intracellular cyclic AMP (CAMP) levels. This signaling cascade is
involved in various cellular processes. TG4-155 blocks this initial step, thereby inhibiting
downstream effects.
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Caption: TG4-155 blocks PGE2-mediated activation of the EP2 receptor.

Workflow for Stock Solution Preparation and Use

The following diagram illustrates the general workflow from receiving the compound to its use

in experiments.
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Caption: Workflow for preparing and storing TG4-155 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for TG4-155 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682783#how-to-prepare-tg4-155-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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